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Compound of Interest

Compound Name: 5-Chlorosalicylaldehyde

Cat. No.: B124248 Get Quote

For Immediate Use by Laboratory Professionals

The proper disposal of 5-Chlorosalicylaldehyde is critical for ensuring laboratory safety and

environmental protection. This compound is classified as a hazardous substance due to its

potential for causing skin, eye, and respiratory irritation, and its high toxicity to aquatic life.[1][2]

[3][4] Improper disposal can lead to significant environmental damage and regulatory non-

compliance.

This guide provides a clear, step-by-step procedure for the safe handling and disposal of 5-
Chlorosalicylaldehyde waste, in line with established safety protocols.

Hazard Profile and Regulatory Data
Before handling, it is essential to understand the hazards associated with 5-
Chlorosalicylaldehyde. This information dictates the required personal protective equipment

(PPE) and handling procedures.
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Hazard Classification Category GHS Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[4][5]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[3][4][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[3][4][5]

Hazardous to the Aquatic

Environment (Acute)
Category 1

H400: Very toxic to aquatic

life[1][3][5]

Regulatory and Transport Information

Parameter Value Source

CAS Number 635-93-8 [1][2][3]

UN Number 3077 [1][2][5]

Proper Shipping Name

Environmentally hazardous

substance, solid, n.o.s. (5-

Chlorosalicylaldehyde)

[1][2][5]

Transport Hazard Class
9 (Miscellaneous hazardous

material)
[1][2][5]

Packing Group III [1][2][5]

Aquatic Toxicity (Fish)
LC50: 0.71 - 0.83 mg/L

(Pimephales promelas, 96h)
[1]

Step-by-Step Disposal Protocol
This protocol outlines the mandatory steps for collecting and disposing of 5-
Chlorosalicylaldehyde waste.
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Step 1: Wear Appropriate Personal Protective Equipment (PPE) Before handling waste, ensure

you are wearing the following:

Gloves: Chemical-resistant gloves (e.g., nitrile). Inspect for tears or holes before use.[5]

Eye Protection: Safety glasses with side-shields or chemical goggles.[5]

Lab Coat: A standard lab coat or impervious clothing to protect from skin contact.[5]

Respiratory Protection: If there is a risk of dust formation, use a NIOSH-approved respirator.

[6]

Step 2: Waste Collection and Segregation

Designated Container: Collect all solid 5-Chlorosalicylaldehyde waste in a dedicated,

chemically compatible container that can be tightly sealed.[2][5]

Avoid Mixing: Do not mix 5-Chlorosalicylaldehyde waste with other waste streams,

especially non-halogenated solvents, to prevent complex and costly disposal procedures.[7]

Labeling: Clearly label the waste container as "Hazardous Waste" and specify the contents:

"5-Chlorosalicylaldehyde (Chlorinated Organic Solid, Aquatic Toxin)".

Step 3: Accidental Spill Cleanup

Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential

personnel.[5]

Containment: Prevent the spilled material from entering drains or waterways.[1][5]

Cleanup: Carefully sweep up the solid material, avoiding dust formation, and place it into the

designated hazardous waste container.[2][5]

Step 4: Storage and Final Disposal

Secure Storage: Store the sealed waste container in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents and strong bases.[2][4]
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Professional Disposal: The disposal of 5-Chlorosalicylaldehyde is strictly regulated. Do not

dispose of this chemical in the regular trash or pour it down the drain.[1] Arrange for

collection by a licensed hazardous waste disposal company.[1][2][5]

Method of Disposal: A common method for this type of waste is high-temperature

incineration in a facility equipped with an afterburner and scrubber to handle the resulting

hydrogen chloride gas.[5]

Regulatory Compliance: Always consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 5-
Chlorosalicylaldehyde.
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5-Chlorosalicylaldehyde Disposal Workflow

Start: Identify
5-Chlorosalicylaldehyde Waste

Step 1: Wear Appropriate PPE
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Step 2: Collect Waste
in a Designated, Labeled Container

Label Container:
'Hazardous Waste'

'Chlorinated Organic Solid'
'Aquatic Toxin'

Step 3: Store Securely
in a cool, dry, well-ventilated area.
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Contact licensed hazardous waste company.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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